Cas no 2169382-25-4 (methyl 5,6-dimethylpiperidine-2-carboxylate)

• Product Name: methyl 5,6-dimethylpiperidine-2-carboxylate
• CAS No: 2169382-25-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5974031
• PubChem ID: 137937503
• Update Time: 2025-06-14

methyl 5,6-dimethylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,6-dimethylpiperidine-2-carboxylate
• EN300-1069541
• 2169382-25-4

• Inchi： 1S/C9H17NO2/c1-6-4-5-8(9(11)12-3)10-7(6)2/h6-8,10H,4-5H2,1-3H3
• InChI Key： OXQJRADKRGPCIP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C)C(C)N1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 5,6-dimethylpiperidine-2-carboxylate

Research Brief on Methyl 5,6-Dimethylpiperidine-2-Carboxylate (CAS: 2169382-25-4) in Chemical Biology and Pharmaceutical Applications

Methyl 5,6-dimethylpiperidine-2-carboxylate (CAS: 2169382-25-4) is a piperidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of bioactive molecules and as a scaffold for drug discovery. The presence of the methyl ester and dimethyl substitutions on the piperidine ring offers versatility in chemical modifications, making it a valuable building block for medicinal chemistry.

Recent studies have focused on the synthesis and optimization of methyl 5,6-dimethylpiperidine-2-carboxylate to improve its yield and purity for large-scale production. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic hydrogenation method that achieves a 92% yield with high enantioselectivity, addressing previous challenges in stereocontrol. This advancement is critical for its application in chiral drug development, particularly for central nervous system (CNS) targets where stereochemistry plays a pivotal role in efficacy and safety.

In pharmacological research, methyl 5,6-dimethylpiperidine-2-carboxylate has shown promise as a precursor for nicotinic acetylcholine receptor (nAChR) modulators. A collaborative study between academic and industrial researchers (2024) demonstrated its utility in synthesizing analogs with selective α4β2 nAChR binding, potentially relevant for smoking cessation therapies and neurodegenerative diseases. Computational docking studies revealed that the dimethylpiperidine core enhances ligand-receptor interactions compared to unsubstituted analogs, highlighting its structural advantages.

Beyond neuroscience applications, this compound has emerged in oncology drug discovery. Researchers at a leading pharmaceutical company recently patented derivatives of methyl 5,6-dimethylpiperidine-2-carboxylate as PARP-1 inhibitors (WO2023156789A1, 2023). The methyl ester moiety was found to be crucial for maintaining water solubility while the dimethyl groups contributed to improved metabolic stability in preclinical models. These findings position it as a versatile scaffold for next-generation targeted cancer therapies.

Analytical characterization of 2169382-25-4 has also seen progress, with new HPLC-MS methods achieving 99.9% purity detection (Analytical Chemistry, 2024). This is particularly important for quality control in Good Manufacturing Practice (GMP) settings, where impurity profiles directly impact regulatory approval pathways. Stability studies under various pH and temperature conditions further support its suitability for formulation development.

Looking forward, the expanding patent landscape (17 new filings in 2023-2024) suggests growing commercial interest in methyl 5,6-dimethylpiperidine-2-carboxylate. Current challenges include optimizing green chemistry synthesis routes and exploring its potential in peptide mimetics. As research continues to uncover its multifaceted applications, this compound is poised to play an increasingly important role in bridging chemical biology and pharmaceutical development.